![molecular formula C24H19N3O3 B2569786 3-(furan-2-ylmethyl)-10-methyl-2-(p-tolyl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione CAS No. 899406-42-9](/img/structure/B2569786.png)
3-(furan-2-ylmethyl)-10-methyl-2-(p-tolyl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione
Description
This compound, also known by its CAS number 899406-42-9, is a complex organic molecule with the molecular formula C24H19N3O3 . It is not intended for human or veterinary use, but for research purposes.
Molecular Structure Analysis
The molecular structure of this compound includes a pyrimido[4,5-b]quinoline core with various substituents. The InChI string and Canonical SMILES provide a textual representation of the molecule’s structure .Physical And Chemical Properties Analysis
This compound has a molecular weight of 397.4 g/mol. It has no hydrogen bond donors, 5 hydrogen bond acceptors, and 3 rotatable bonds. Its exact mass and monoisotopic mass are both 397.14264148 g/mol. It has a topological polar surface area of 66.1 Ų, a heavy atom count of 30, and a complexity of 781 .Scientific Research Applications
- The synthesis and evaluation of this compound’s antitumor potential have been explored. Specifically, compounds 4b and 10f demonstrated significant broad-spectrum antitumor activity against various tumor cell lines, including non-small cell lung, colon, CNS, melanoma, renal, and breast cancer cells .
- Some derivatives of this compound have been investigated for their antimicrobial effects. While specific studies are not mentioned for this compound, related quinoline and pyrimidoquinoline derivatives have shown promise as antimicrobial agents .
- Although not directly studied for this compound, related pyrimidoquinolines have displayed antimalarial activity .
- Again, while not directly attributed to this specific compound, quinoline derivatives have been investigated for analgesic effects .
- A cost-effective and competent approach has been established for synthesizing pyrimido[4,5-b]quinolines via a multicomponent reaction. This method could be applied to the synthesis of our compound .
Antitumor Activity
Antimicrobial Properties
Antimalarial Activity
Analgesic Properties
Anti-Inflammatory Activity
Green Synthesis Approach
properties
IUPAC Name |
3-(furan-2-ylmethyl)-10-methyl-2-(4-methylphenyl)pyrimido[4,5-b]quinoline-4,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N3O3/c1-15-9-11-16(12-10-15)22-25-23-20(24(29)27(22)14-17-6-5-13-30-17)21(28)18-7-3-4-8-19(18)26(23)2/h3-13H,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJQYBYDYRCOOAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C(=O)C4=CC=CC=C4N3C)C(=O)N2CC5=CC=CO5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(furan-2-ylmethyl)-10-methyl-2-(p-tolyl)pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-chlorophenyl)-N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-5-methylisoxazole-4-carboxamide](/img/structure/B2569706.png)
![N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide](/img/structure/B2569709.png)
![1-{1-[3-(2,5-Dimethylphenoxy)propyl]benzimidazol-2-yl}propan-1-ol](/img/structure/B2569711.png)
![4-butyl-N-[2-(4-fluorophenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]cyclohexanecarboxamide](/img/structure/B2569714.png)
![tert-butyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B2569717.png)
![2-(benzo[d][1,3]dioxol-5-yl)-N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)acetamide](/img/structure/B2569722.png)
![N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2569725.png)